Cas no 1251690-17-1 (N-{1-1-(3,5-dimethylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}pyridine-3-carboxamide)

• Product Name: N-{1-1-(3,5-dimethylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}pyridine-3-carboxamide
• CAS No: 1251690-17-1
• MF: C₂₂H₂₄N₆O₂
• MW: 404.464963912964
• CID: 6388240
• PubChem ID: 49665463
• Update Time: 2025-05-20

N-{1-1-(3,5-dimethylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{1-1-(3,5-dimethylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}pyridine-3-carboxamide
• N-[1-[1-(3,5-dimethylphenyl)triazole-4-carbonyl]piperidin-4-yl]pyridine-3-carboxamide
• 1251690-17-1
• F3406-7832
• N-{1-[1-(3,5-dimethylphenyl)-1H-1,2,3-triazole-4-carbonyl]piperidin-4-yl}pyridine-3-carboxamide
• N-(1-(1-(3,5-dimethylphenyl)-1H-1,2,3-triazole-4-carbonyl)piperidin-4-yl)nicotinamide
• AKOS024485541

• Inchi： 1S/C22H24N6O2/c1-15-10-16(2)12-19(11-15)28-14-20(25-26-28)22(30)27-8-5-18(6-9-27)24-21(29)17-4-3-7-23-13-17/h3-4,7,10-14,18H,5-6,8-9H2,1-2H3,(H,24,29)
• InChI Key： VQSHHALQHKWXKD-UHFFFAOYSA-N
• SMILES： C1=NC=CC=C1C(NC1CCN(C(C2=CN(C3=CC(C)=CC(C)=C3)N=N2)=O)CC1)=O

Computed Properties

• Exact Mass: 404.19607403g/mol
• Monoisotopic Mass: 404.19607403g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 598
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 93Ų

Additional information on N-{1-1-(3,5-dimethylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}pyridine-3-carboxamide

N-{1-1-(3,5-Dimethylphenyl)-1H-1,2,3-Triazole-4-Carbonylpiperidin-4-Yl}Pyridine-3-Carboxamide: A Comprehensive Overview

The compound with CAS No. 1251690-17-1, named N-{1-1-(3,5-dimethylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}pyridine-3-carboxamide, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its intricate structure, which includes a piperidine ring fused with a triazole moiety and a pyridine carboxamide group. The presence of these functional groups endows the molecule with unique chemical properties and potential biological activities.

Recent studies have highlighted the importance of triazole-containing compounds in drug discovery. The triazole ring, a heterocyclic structure with three nitrogen atoms, is known for its stability and ability to form strong hydrogen bonds. In this compound, the triazole moiety is further substituted with a 3,5-dimethylphenyl group, which adds electron-donating properties and enhances the molecule's lipophilicity. This feature is particularly advantageous in drug design, as it can improve the compound's bioavailability and pharmacokinetic profile.

The pyridine carboxamide group in this compound plays a crucial role in its chemical reactivity and biological activity. Pyridine derivatives are well-known for their ability to act as hydrogen bond donors and acceptors, making them valuable in various biochemical interactions. The carboxamide functionality further enhances the molecule's ability to participate in enzyme inhibition or receptor binding events, which are critical in therapeutic applications.

One of the most promising aspects of this compound is its potential as a modulator of protein-protein interactions (PPIs). Recent research has emphasized the role of PPIs in various disease states, including cancer and neurodegenerative disorders. The unique structure of this compound suggests that it may serve as a scaffold for designing inhibitors of specific PPIs. Its ability to form extended hydrogen bonding networks could make it an effective antagonist or agonist in modulating these interactions.

In addition to its therapeutic potential, this compound has also been explored for its applications in materials science. The combination of a triazole ring and a pyridine group makes it an attractive candidate for constructing supramolecular assemblies or coordination polymers. These materials have potential applications in sensing technologies, catalysis, and energy storage systems.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and heterocyclic chemistry. Key steps include the formation of the triazole ring via click chemistry reactions and the subsequent functionalization with the pyridine carboxamide group. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound can be produced on a larger scale for further studies.

From an environmental standpoint, this compound has been evaluated for its biodegradability and ecotoxicological effects. Initial studies suggest that it exhibits moderate biodegradability under aerobic conditions, which is encouraging for its potential use in pharmaceutical formulations. However, further research is needed to fully understand its environmental impact and ensure sustainable practices during its production and application.

In conclusion, N-{1-1-(3,5-dimethylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}pyridine-3-carboxamide represents a significant advancement in organic chemistry with diverse applications across multiple disciplines. Its unique structure offers opportunities for innovation in drug discovery, materials science, and environmental chemistry. As research continues to uncover its full potential, this compound is poised to make meaningful contributions to both academic and industrial fields.